Cas no 104685-81-6 (6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione)
104685-81-6 structure
Product Name:6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione
CAS No:104685-81-6
MF:C6H6N4S
MW:166.203638553619
CID:1097420
PubChem ID:13768252
Update Time:2025-04-20
6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione
- 104685-81-6
- DTXSID101210647
-
- Inchi: 1S/C6H6N4S/c7-3-1-4-5(8-2-3)10-6(11)9-4/h1-2H,7H2,(H2,8,9,10,11)
- InChI Key: QXNLHSUGPDCKTK-UHFFFAOYSA-N
- SMILES: S=C1NC2=C(C=C(C=N2)N)N1
Computed Properties
- Exact Mass: 166.03131738g/mol
- Monoisotopic Mass: 166.03131738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 95.1Ų
6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
104685-81-6 (6-amino-1,3-dihydro-2H-Imidazo[4,5-b]pyridine-2-thione) Related Products
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